Cas no 112665-42-6 (Ethyl 7-hydroxy-7-phenylheptanoate)

• Product Name: Ethyl 7-hydroxy-7-phenylheptanoate
• CAS No: 112665-42-6
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 1033251
• PubChem ID: 15125093
• Update Time: 2025-04-20

Ethyl 7-hydroxy-7-phenylheptanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-hydroxy-7-phenylheptanoate
• 7-hydroxy-7-phenyl-heptanoic acid ethyl ester
• AGN-PC-003USX
• AK119647
• ethyl 7-hydroxy-7-phenyl-heptanoate
• KB-253910
• SureCN711239
• 7-Hydroxy-7-phenylheptanoic acid ethyl ester
• CBLRKMHGDTXYKT-UHFFFAOYSA-N
• DTXSID20568612
• Ethyl7-hydroxy-7-phenylheptanoate
• SCHEMBL711239
• 112665-42-6

• Inchi： 1S/C15H22O3/c1-2-18-15(17)12-8-4-7-11-14(16)13-9-5-3-6-10-13/h3,5-6,9-10,14,16H,2,4,7-8,11-12H2,1H3
• InChI Key： CBLRKMHGDTXYKT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CCCCCC(=O)OCC

Computed Properties

• Exact Mass: 250.15689456g/mol
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.045